Cas no 57369-32-1 (1-azatricyclo[6.3.1.0?12]dodeca-4(12),5,7-trien-11-one)

• Product Name: 1-azatricyclo[6.3.1.0?12]dodeca-4(12),5,7-trien-11-one
• CAS No: 57369-32-1
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD00662883
• CID: 375887
• PubChem ID: 91665
• Update Time: 2025-10-28

1-azatricyclo[6.3.1.0?12]dodeca-4(12),5,7-trien-11-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,2,1-ij]quinolin-4-one,1,2,5,6-tetrahydro-
• Pyroquilon
• 1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinolin-4-one
• 1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]-quinolin-4-one
• 1,2,5,6-tetrahydropyrrolo(3,2,1-ij)quinolin-4-one
• 1,2,5,6-tetrahydropyrrolo[3,2,1-ij]quinolin-4-one
• 4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline
• Coratop
• Fongoren
• Fongorene
• Lilolidone
• Pyroquilon [BSI:ISO]
• Pyroquilone
• Pyroquilone [ISO-French]
• CG 114
• CGA 49104
• Fungorene
• { "\"0\"": "4-Oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline" }
• { "\"1\"": " CG 114" }
• { "\"2\"": " CGA 49104" }
• { "\"3\"": " Coratop" }
• { "\"4\"": " Fongorene" }
• { "\"5\"": " Fungorene" }
• { "\"6\"": " Pyroquilon" }
• 1-azatricyclo[6.3.1.0?12]dodeca-4(12),5,7-trien-11-one
• FT-0660854
• AS-42206
• 4-OXO-1,2,5,6-TETRAHYDRO-4H-PYRROLO(3,2,1-IJ)QUINOLINE
• 1,2,5,6-Tetrahydro-4H-pyrrolo(3,2,1-ij)quinolin-4-one (9CI)
• CGA-49104
• 1-azatricyclo[6.3.1.0,4,12]dodeca-4(12),5,7-trien-11-one
• AKOS000277334
• TQR0274
• 57369-32-1
• 1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one
• 1,2,5,6-TETRAHYDRO-4H-PYRROLO(3,2,1-IJ)QUINOLIN-4-ONE
• NCGC00166196-01
• CHEBI:45141
• 1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-11-one
• MFCD00662883
• DTXSID6058132
• 5,6-dihydro-1H-pyrrolo[3,2,1-ij]quinolin-4(2H)-one
• CS-0110364
• Z1198154439
• 1,2,5,6-Tetrahydro-4H-pyrrolo[3,2,1-ij]quinolin-4-one #
• EN300-310875
• Q19298813
• 1,2,5,6-Tetrahydro-pyrrolo[3,2,1-ij]quinolin-4-one
• WS195Z0WJH
• 4-LILOLIDONE
• 1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-4-one
• PYROQUILON [ISO]
• 5-21-08-00337 (Beilstein Handbook Reference)
• DB02756
• NS00004699
• CG-114
• Pyroquilon, PESTANAL(R), analytical standard
• CHEMBL144366
• BRN 1455831
• 4H-Pyrrolo[3,2,1-ij]quinolin-4-one, 1,2,5,6-tetrahydro-
• UNII-WS195Z0WJH
• SCHEMBL22234
• C18487
• 4-Oxolilidine
• 4H-Pyrrolo(3,2,1-ij)quinolin-4-one, 1,2,5,6-tetrahydro-
• Pyroquilon, BSI, ISO
• STL301730
• Pyroquilon; CE10; XRJLAOUDSILTFT-UHFFFAOYSA-N
• DTXCID2031900
• 1-azatricyclo(6.3.1.0^(4,12))dodeca-4(12),5,7-trien-11-one
• Pyroquilone (ISO-French)

• MDL： MFCD00662883
• Inchi： 1S/C11H11NO/c13-10-5-4-8-2-1-3-9-6-7-12(10)11(8)9/h1-3H,4-7H2
• InChI Key： XRJLAOUDSILTFT-UHFFFAOYSA-N
• SMILES： O=C1CCC2=CC=CC3CCN1C=32

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 112 ºC
• Boiling Point: 355.2 °C at 760 mmHg
• Flash Point: 173.7 °C
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• PSA: 22.00000
• LogP: 1.79050
• Solubility: Not determined

1-azatricyclo[6.3.1.0?12]dodeca-4(12),5,7-trien-11-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H412
• Warning Statement： P273
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-52/53
• Safety Instruction： S61
• RTECS：UY9480000
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-azatricyclo[6.3.1.0?12]dodeca-4(12),5,7-trien-11-one

Introduction to 1-azatricyclo[6.3.1.0¹²dodeca-4(12),5,7-trien-11-one (CAS No. 57369-32-1)

1-azatricyclo[6.3.1.0¹²dodeca-4(12),5,7-trien-11-one is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique tricyclic framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 57369-32-1, belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive research and development. The tricyclic scaffold of this molecule imparts rigidity and specific spatial orientations to its functional groups, which can be exploited for designing novel therapeutic agents with enhanced binding affinity and selectivity.

The chemical structure of 1-azatricyclo[6.3.1.0¹²dodeca-4(12),5,7-trien-11-one features a nitrogen-containing heterocycle embedded within a bicyclic system, which is further substituted with a conjugated diene and a ketone group. This arrangement creates multiple sites for interaction with biological targets, including enzymes and receptors. The presence of the azacycloalkane core suggests potential applications in the development of drugs targeting neurological disorders, given the known role of azacycloalkanes in modulating neurotransmitter activity.

In recent years, there has been growing interest in tricyclic compounds as scaffolds for drug discovery due to their ability to mimic natural product structures and exhibit favorable pharmacokinetic properties. The 1-azatricyclo[6.3.1.0¹²dodeca-4(12),5,7-trien-11-one structure has been explored as a template for designing molecules with anti-inflammatory, antiviral, and anticancer activities. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

The synthesis of 1-azatricyclo[6.3.1.0¹²dodeca-4(12),5,7-trien-11-one (CAS No. 57369-32-1) involves multi-step organic transformations that highlight the synthetic challenges associated with constructing complex tricyclic systems. Key steps typically include cyclization reactions to form the core heterocycle, followed by functional group manipulations to introduce the diene and ketone moieties. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in medicinal chemistry research.

The biological evaluation of 1-azatricyclo[6.3.1.0¹²dodeca-4(12),5,7-trien-11-one has revealed several interesting pharmacological profiles. Notably, studies have demonstrated its ability to interact with nuclear hormone receptors, such as peroxisome proliferator-activated receptors (PPARs), which are involved in metabolic regulation and have implications in diseases like diabetes and obesity. Additionally, the compound has shown inhibitory effects on certain kinases, making it a potential candidate for anticancer therapies.

The structural versatility of 1-azatricyclo[6.3.1.0¹²dodeca-4(12),5,7-trien-11-one allows for further derivatization to tailor its biological activity towards specific therapeutic applications. Researchers have synthesized various analogs by modifying substituents on the tricyclic core or introducing new functional groups at strategic positions. These modifications have led to compounds with improved potency and selectivity against target enzymes or receptors.

In conclusion, 1-azatricyclo[6.3.1.0¹²dodeca-4(12),5,7-trien-11-one (CAS No. 57369-32-1) represents a promising scaffold for drug discovery in medicinal chemistry due to its unique structural features and demonstrated biological activities。 Its potential applications span across multiple therapeutic areas，including inflammation，neurological disorders，and cancer treatment。 As research continues to uncover new insights into its pharmacological properties，this compound is poised to play a significant role in the development of next-generation pharmaceuticals。